Cas no 6869-29-0 (Holonamin)

Holonamin structure
Holonamin structure
Product name:Holonamin
CAS No:6869-29-0
MF:C21H27NO2
MW:325.444586038589
CID:2038059
PubChem ID:76308534

Holonamin Chemical and Physical Properties

Names and Identifiers

    • Holonamin
    • 11α-Hydroxy-23-norconanine-1,4,18(22)-trien-3-one
    • CHEMBL2262648
    • GLXC-26649
    • 6869-29-0
    • (1S,2S,5S,6S,9R,11R,12S,13R)-11-Hydroxy-6,13-dimethyl-7-azapentacyclo[10.8.0.02,9.05,9.013,18]icosa-7,14,17-trien-16-one
    • HOLANAMINE
    • (1S,2S,5S,6S,9R,11R,12S,13R)-11-hydroxy-6,13-dimethyl-7-azapentacyclo(10.8.0.02,9.05,9.013,18)icosa-7,14,17-trien-16-one
    • Inchi: InChI=1S/C21H27NO2/c1-12-16-5-6-17-15-4-3-13-9-14(23)7-8-20(13,2)19(15)18(24)10-21(16,17)11-22-12/h7-9,11-12,15-19,24H,3-6,10H2,1-2H3
    • InChI Key: IRJULQGCGHNQDS-UHFFFAOYSA-N
    • SMILES: CC1N=CC23CC(O)C4C(CCC5=CC(=O)C=CC45C)C2CCC13 |c:2,16,t:12|

Computed Properties

  • Exact Mass: 325.204179104Da
  • Monoisotopic Mass: 325.204179104Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 0
  • Complexity: 692
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7Ų
  • XLogP3: 2.2

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